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Compound of Interest

Compound Name: ASX-173

Cat. No.: B15600832

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
ASX-173, a cell-permeable small molecule that functions as an asparagine synthetase (ASNS)
inhibitor. This guidance is intended for researchers, scientists, and drug development
professionals. Given that a specific Safety Data Sheet (SDS) for ASX-173 is not publicly
available, the following procedures are based on general best practices for the disposal of
novel or uncharacterized research chemicals. It is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific disposal protocols and to
obtain the official SDS from your supplier before handling or disposing of this compound.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE) and are aware of the potential hazards.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses.

o Hand Protection: Use chemically resistant gloves (e.qg., nitrile). Inspect gloves for integrity
before use.

o Body Protection: A lab coat is mandatory.
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o Respiratory Protection: Handle in a well-ventilated area. If there is a risk of generating dust
or aerosols, a respirator may be necessary.

e Engineering Controls:
o All handling of ASX-173 should be conducted in a certified chemical fume hood.

o An eyewash station and safety shower must be readily accessible.

Quantitative Data Summary for Safe Handling

The following table outlines crucial parameters that should be identified from the supplier-
provided Safety Data Sheet (SDS) for ASX-173 before proceeding with disposal.

Value (Obtain from .
Parameter . Relevance to Disposal
Supplier's SDS)

Indicates potential harm if
o ) swallowed, inhaled, or in
Acute Toxicity To be determined from SDS ] S
contact with skin, dictating

handling precautions.

Determines if the substance is
) ) toxic to aquatic life, which
Environmental Hazards To be determined from SDS ] .
strictly prohibits sewer

disposal.[1]

Affects the choice of waste
Physical State Solid powder container and spill cleanup

procedures.

Informs the selection of
Solubilit Soluble in DMSO (= 100 appropriate solvents for
olubili
Y mg/mL) decontamination and the

nature of liquid waste.

Provides guidance on the

0 - 4°C (short term), -20°C proper storage of waste
Storage Temperature ] ] )
(long term) material prior to collection and
disposal.
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Step-by-Step Disposal Protocol for ASX-173

In the absence of a specific SDS, ASX-173 must be treated as a hazardous chemical waste.[2]
The following step-by-step procedure should be followed:

¢ Waste Identification and Collection:

o Solid Waste: Collect all unused or contaminated solid ASX-173 in a designated hazardous
waste container. This includes any contaminated weighing papers or spatulas.

o Liquid Waste: Solutions containing ASX-173 should be collected in a separate, clearly
labeled, and compatible hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your EHS department.

o Contaminated Labware: All disposable materials that have come into direct contact with
ASX-173, such as pipette tips, gloves, and centrifuge tubes, must be disposed of as
hazardous solid waste.

» Waste Container Management:

o Container Type: Use a chemically compatible, leak-proof container with a secure screw-
top lid.[2]

o Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "ASX-173". Also, include the date when waste was first added to the
container.

o Storage: Store the sealed hazardous waste container in a designated and secure area
within the laboratory, away from incompatible materials, until it is ready for pickup by the
EHS department.[2]

» Arranging for Disposal:

o Contact EHS: Follow your institution's specific procedures for requesting a hazardous
waste pickup from the Environmental Health and Safety (EHS) office.

o Provide Information: Be prepared to provide all available information about ASX-173 to the
EHS personnel.
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o Record Keeping: Maintain a detailed log of the amount of ASX-173 waste generated and

the date of disposal request.

Under no circumstances should ASX-173 or materials contaminated with it be disposed of in
the regular trash or poured down the drain.[3][4]

Experimental Workflow and Disposal Logic

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of ASX-173.
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Caption: Experimental Workflow for Safe Disposal of ASX-173.
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This guide is intended to supplement, not replace, the specific protocols provided by your
institution and the chemical supplier. Always prioritize safety and regulatory compliance in the
handling and disposal of all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Guide to the Proper Disposal of ASX-173].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600832#asx-173-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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